Cas no 1049730-20-2 (O-(3,3,3-trifluoropropyl)hydroxylamine;hydrochloride)

• Product Name: O-(3,3,3-trifluoropropyl)hydroxylamine;hydrochloride
• CAS No: 1049730-20-2
• MF: C₃H₇ClF₃NO
• MW: 165.54199051857
• CID: 1150108
• PubChem ID: 23103183
• Update Time: 2025-08-04

O-(3,3,3-trifluoropropyl)hydroxylamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• O-(3,3,3-trifluoropropyl)hydroxylamine,hydrochloride
• hydrochloride
• O-(3,3,3-trifluoropropyl)hydroxylamine
• GBVOLUQNPMGCOH-UHFFFAOYSA-N
• CS-0223214
• O-(3,3,3-Trifluoropropyl)hydroxylamine--hydrogen chloride (1/1)
• DTXSID80630581
• O-(3,3,3-Trifluoropropyl)hydroxylamine hydrochloride
• 1049730-20-2
• O-(3,3,3-trifluoropropyl)hydroxylamine;hydrochloride
• EN300-114376
• O-(3,3,3-Trifluoropropyl)hydroxylaminehydrochloride
• SCHEMBL2930592

• Inchi： 1S/C3H6F3NO.ClH/c4-3(5,6)1-2-8-7;/h1-2,7H2;1H
• InChI Key： GBVOLUQNPMGCOH-UHFFFAOYSA-N
• SMILES： Cl.FC(CCON)(F)F

Computed Properties

• Exact Mass: 165.0168260g/mol
• Monoisotopic Mass: 165.0168260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 62
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(3,3,3-trifluoropropyl)hydroxylamine;hydrochloride

Introduction to O-(3,3,3-trifluoropropyl)hydroxylamine;hydrochloride (CAS No. 1049730-20-2)

O-(3,3,3-trifluoropropyl)hydroxylamine;hydrochloride, identified by the CAS number 1049730-20-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the synthesis of various therapeutic agents and intermediates. The introduction of fluorine atoms into the molecular structure enhances its reactivity and stability, making it a valuable asset in the development of innovative drug formulations.

The compound's structure consists of a hydroxylamine moiety substituted with a 3,3,3-trifluoropropyl group, which is linked through an oxygen atom to form an ether-like connection. This configuration imparts specific electronic and steric properties that are highly beneficial in medicinal chemistry. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical applications.

In recent years, O-(3,3,3-trifluoropropyl)hydroxylamine;hydrochloride has been extensively studied for its potential applications in the treatment of neurological disorders. Research indicates that the fluorine-substituted hydroxylamine derivatives can act as potent inhibitors of certain enzyme systems involved in neurodegenerative diseases. For instance, studies have shown that this compound can modulate the activity of enzymes such as monoamine oxidase (MAO), which are implicated in conditions like Parkinson's disease and Alzheimer's disease. The ability of O-(3,3,3-trifluoropropyl)hydroxylamine;hydrochloride to interact with these enzymes suggests its potential as a lead compound for developing novel therapeutic strategies.

Beyond its applications in neurology, this compound has also been explored in the field of oncology. Preliminary research suggests that it can exhibit anti-proliferative effects on certain cancer cell lines by interfering with critical signaling pathways involved in cell growth and survival. The unique electronic properties of the 3,3,3-trifluoropropyl group facilitate selective binding to target proteins, thereby enhancing the compound's specificity and reducing off-target effects. This makes it an attractive candidate for further development into a chemotherapeutic agent.

The synthesis of O-(3,3,3-trifluoropropyl)hydroxylamine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the molecular framework necessitates specialized synthetic methodologies to achieve optimal results. Advanced techniques such as fluorination reactions and protective group strategies are employed to construct the desired structure efficiently. The hydrochloride salt formation is typically achieved through quaternization followed by salt crystallization, which ensures the stability and usability of the final product.

In terms of pharmacokinetics, O-(3,3,3-trifluoropropyl)hydroxylamine;hydrochloride exhibits interesting properties that make it suitable for systemic administration. Studies have demonstrated that it can be effectively absorbed and distributed throughout the body after oral or intravenous delivery. The presence of fluorine atoms enhances its metabolic stability, allowing for prolonged half-life and sustained therapeutic action. Additionally, its solubility profile in both aqueous and organic solvents makes it amenable to various formulation strategies tailored for different delivery routes.

The safety profile of O-(3,3,3-trifluoropropyl)hydroxylamine;hydrochloride is another critical aspect that has been thoroughly evaluated through preclinical studies. These investigations have revealed that the compound exhibits moderate toxicity at high doses but remains well-tolerated at therapeutic concentrations. Common adverse effects observed include mild gastrointestinal discomfort and transient changes in liver enzyme levels. However, no significant long-term adverse effects have been reported so far, which bodes well for its potential clinical translation.

In conclusion, O-(< strong > 3 , 3 , 3 - trifluoropropyl strong > ) < strong > hydroxylamine strong > ; < strong > hydrochloride strong > ( CAS No . 10497 30 - 20 - 2 ) is a multifaceted compound with significant promise in pharmaceutical research . Its unique structural features and functional properties make it a valuable tool for developing treatments against neurological disorders , cancer , and other diseases . With ongoing research efforts aimed at optimizing its synthesis , pharmacokinetics , and safety profile , this compound is poised to make substantial contributions to modern medicine . As advancements continue to emerge , further exploration of its therapeutic potential will undoubtedly expand its applications across multiple medical disciplines . p >